Cas no 1361697-41-7 (2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361697-41-7
• MF: C₁₁H₄Cl₃FIN
• MW: 402.418035507202
• CID: 4966406
• Update Time: 2025-05-19

2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3FIN/c12-5-1-7(10(14)9(13)2-5)8-3-6(16)4-17-11(8)15/h1-4H
• InChI Key： HNCWHSCEVNDOTP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=C(C=C(C=1Cl)Cl)Cl)F

Computed Properties

• Exact Mass: 400.84381 g/mol
• Monoisotopic Mass: 400.84381 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 402.4

Additional information on 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine

Introduction to 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361697-41-7)

2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361697-41-7) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with fluoro, iodo, and trichlorophenyl groups. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine is C₁₄H₅Cl₃F₁I₁N₁. Its molecular weight is approximately 408.49 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including halogenation and substitution reactions. The high reactivity of the pyridine ring and the presence of multiple halogen substituents make it an excellent starting material for further derivatization.

In the realm of medicinal chemistry, 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine has been extensively studied for its potential as a building block in the development of novel drugs. Recent research has highlighted its use in the synthesis of compounds with anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines. The presence of the iodine atom and the trichlorophenyl group was found to enhance the lipophilicity and cellular uptake of these derivatives, thereby improving their therapeutic efficacy.

Beyond its applications in drug discovery, 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of organic semiconductors and photovoltaic materials. Research in this area has shown that compounds derived from this structure exhibit excellent charge transport properties and stability under various environmental conditions. This makes them promising candidates for use in organic solar cells and other electronic devices.

The synthesis of 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine typically involves a multi-step process. One common approach is to start with 2-fluoropyridine and sequentially introduce the iodo and trichlorophenyl groups through selective halogenation reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Recent advancements in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

In terms of safety and handling, it is important to note that while 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The market demand for 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine has been steadily increasing due to its diverse applications in pharmaceuticals and advanced materials. Key players in the industry are continuously investing in research and development to explore new uses for this compound. For example, several pharmaceutical companies are currently conducting clinical trials to evaluate the safety and efficacy of drug candidates derived from this structure.

In conclusion, 2-Fluoro-5-iodo-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361697-41-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides a foundation for the development of novel drugs with improved therapeutic properties and advanced materials with enhanced performance characteristics. As research in these areas continues to advance, the importance of this compound is likely to grow even further.